![molecular formula C15H10ClN3OS B2450466 N-(4-chlorophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide CAS No. 286860-10-4](/img/structure/B2450466.png)
N-(4-chlorophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide, also known as CCT251545, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has shown promising results in various scientific research studies.
Scientific Research Applications
Stem Cell Research and Regenerative Medicine N-benzyl-2-(pyrimidin-4′-ylamino)-thiazole-4-carboxamide (thiazovivin), a derivative of the compound, is known to improve the generation of human induced pluripotent stem cells (iPSCs) from human fibroblasts. This holds significant potential in stem cell research and regenerative medicine, offering an efficient alternative to embryonic stem cells (Ries et al., 2013).
Antimicrobial and Antifungal Applications Derivatives of N-(4-chlorophenyl)-1,3-thiazole-4-carboxamide have shown significant inhibition against bacterial and fungal growth, indicating potential applications in antimicrobial and antifungal therapies (Akbari et al., 2008). Additionally, some synthesized compounds have demonstrated broad-spectrum antimicrobial activities against various bacteria and fungi (Rajurkar et al., 2015).
Anticancer Activity Certain derivatives have been researched for their antitumor activities, indicating the potential for development into anticancer agents. For instance, 5-(4-chlorophenyl)-N,N-dimethyl-7-(trifluoromethyl) pyrazolo pyrimidine-3-carboxamide has shown good antitumor activities (Xin, 2012).
Kinase Inhibition for Cancer Treatment The derivative BMS-354825, a dual Src/Abl kinase inhibitor with a thiazole-5-carboxamide structure, has exhibited potent antiproliferative activity against various cancer cell lines and demonstrated complete tumor regressions in preclinical models (Lombardo et al., 2004).
Obesity Treatment A specific derivative, MK-5596, has been discovered as a cannabinoid-1 receptor (CB1R) inverse agonist for treating obesity, showing promise in reducing body weight and food intake in preclinical models (Yan et al., 2010).
Molecular Interaction Studies N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a variant of the compound, has been used in studies to understand its interaction with the CB1 cannabinoid receptor, providing insights into receptor-ligand interactions (Shim et al., 2002).
Spectroscopic and Computational Studies Computational and spectroscopic analyses have been conducted on derivatives like 2-(5-(4-Chlorophenyl)-3-(pyridin-2-yl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole, providing valuable data on electronic, NMR, and structural properties (Diwaker, 2014).
IMP Dehydrogenase Inhibition for Oncology Thiazole-4-carboxamide adenine dinucleotide (TAD), related to the compound, is a potent inhibitor of IMP dehydrogenase, showing potential in oncology as an effective agent against leukemia (Gebeyehu et al., 1983).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClN3OS/c16-11-1-3-12(4-2-11)18-14(20)13-9-21-15(19-13)10-5-7-17-8-6-10/h1-9H,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSZSEPAWPMTOQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CSC(=N2)C3=CC=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.